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Abstract
Hispidanin B is a complex dimeric diterpenoid isolated from the rhizomes of Isodon hispida. As

a member of the hispidanin class of natural products, it is characterized by an asymmetric

structure formed through the bonding of totarane and labdane diterpenoid units. This technical

guide provides a detailed overview of the physicochemical characteristics of Hispidanin B, its

biological activity, and the experimental protocols utilized for its characterization. All quantitative

data are summarized for clarity, and key experimental workflows are visualized.

Physicochemical Characteristics
Hispidanin B is a structurally unique natural product with a complex molecular architecture. Its

physicochemical properties have been determined through a combination of spectroscopic and

spectrometric techniques.

Structural and Physical Properties
The fundamental physicochemical properties of Hispidanin B are summarized in the table

below. These data are essential for its identification, characterization, and handling in a

laboratory setting.
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Property Value Source

Molecular Formula C₄₂H₅₆O₆ [1]

Molecular Weight
656.4061 g/mol (HREIMS

[M]⁺)
[1]

CAS Number 1616080-84-2

Appearance White amorphous powder

Melting Point Not reported

Solubility
Soluble in methanol,

chloroform

Spectroscopic Data
The structural elucidation of Hispidanin B was accomplished through extensive spectroscopic

analysis. While the complete raw spectra are detailed in the original research publication, a

summary of the key spectral data is provided below.
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Technique Key Observations

¹H NMR

Complex spectrum indicative of a dimeric

structure with numerous proton signals across

the aliphatic and olefinic regions.

¹³C NMR

42 distinct carbon signals, confirming the C₄₂

backbone. Signals correspond to methyl,

methylene, methine, and quaternary carbons,

including those of carbonyl and olefinic groups.

Infrared (IR)

Absorption bands characteristic of hydroxyl

groups, carbonyl groups, and carbon-carbon

double bonds.

UV-Vis

Absorption maxima consistent with the presence

of chromophores within the diterpenoid

structure.

Mass Spectrometry (MS)

High-resolution electrospray ionization mass

spectrometry (HREIMS) confirms the molecular

formula.

Biological Activity: Cytotoxicity
Hispidanin B has demonstrated significant cytotoxic activities against a panel of human cancer

cell lines. This suggests its potential as a lead compound for the development of novel

anticancer agents.

In Vitro Cytotoxicity Data
The cytotoxic effects of Hispidanin B were evaluated using the MTT (3-(4,5-dimethylthiazol-2-

yl)-2,5-diphenyltetrazolium bromide) assay. The half-maximal inhibitory concentration (IC₅₀)

values against three human cancer cell lines are presented below.
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Cell Line Cancer Type IC₅₀ (µM)

SGC7901 Gastric carcinoma 10.7[1][2][3]

SMMC7721 Hepatocellular carcinoma 9.8

K562
Chronic myelogenous

leukemia
13.7

Experimental Protocols
The following sections detail the methodologies employed for the isolation, structural

elucidation, and biological evaluation of Hispidanin B.

Isolation of Hispidanin B
The isolation of Hispidanin B from its natural source involves a multi-step extraction and

chromatographic purification process.
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Figure 1. Isolation workflow for Hispidanin B.

Structural Elucidation
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The determination of the complex structure of Hispidanin B requires a suite of modern

analytical techniques.

Spectroscopic Analysis

Crystallography

Structure Determination

1D & 2D NMR
(¹H, ¹³C, COSY, HSQC, HMBC)

Elucidated Structure of
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IR Spectroscopy

UV-Vis Spectroscopy

Single-Crystal X-ray Diffraction
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Figure 2. Methodologies for structural elucidation.

Cytotoxicity Assay
The in vitro cytotoxic activity of Hispidanin B was determined using the MTT assay, a

colorimetric assay for assessing cell metabolic activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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